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Compound of Interest

Compound Name: 4-bromobut-2-yn-1-ol

Cat. No.: B3046928

In-Depth Technical Guide: 4-bromobut-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-bromobut-2-yn-1-ol, a versatile
reagent in organic synthesis. It covers its chemical and physical properties, safety information,
and its role in the synthesis of more complex molecules.

Chemical Identity and Properties

4-bromobut-2-yn-1-ol is a bifunctional molecule containing both a terminal alkyne and a
primary alcohol, with a bromine atom that can act as a leaving group. This combination of
functional groups makes it a valuable building block in the synthesis of a variety of organic
compounds.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference
CAS Number 13280-08-5 [1][2][3]
Molecular Formula CsHsBrO [1][4]
IUPAC Name 4-bromobut-2-yn-1-ol [11[2]
Molecular Weight 148.99 g/mol [1]

SMILES C(C#CCBr)O [1][4]

INChl=1S/C4H5BrO/c5-3-1-2-
InChl [1][2][4]
4-6/n6H,3-4H2

JAEJDMMPAMYPCZ-
InChlKey [11[2][4]
UHFFFAOYSA-N
Predicted XlogP 0.4 [1]
Monoisotopic Mass 147.95238 Da [1114]

Molecular Structure and Reactivity

The molecular structure of 4-bromobut-2-yn-1-ol features a four-carbon chain with a bromine
atom at position 4, a triple bond between carbons 2 and 3, and a hydroxyl group at position 1.
The presence of the hydroxyl group, the alkyne, and the alkyl bromide functionality allows for a
range of chemical transformations. The molecule's reactivity is centered around these
functional groups, enabling its use in various synthetic strategies.

Caption: 2D representation of the molecular structure of 4-bromobut-2-yn-1-ol.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-bromobut-2-yn-1-ol is
not readily available in publicly accessible literature, a plausible synthetic route would involve
the selective monobromination of but-2-yne-1,4-diol. This common precursor is commercially
available and used in the synthesis of related compounds.

Conceptual Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromobut-2-yn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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